Cas no 1142211-23-1 (1-(methoxymethyl)cyclopentanecarboxamide)

• Product Name: 1-(methoxymethyl)cyclopentanecarboxamide
• CAS No: 1142211-23-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD12028469
• CID: 1202317
• PubChem ID: 25220861
• Update Time: 2025-10-29

1-(methoxymethyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)cyclopentanecarboxamide
• STK506254
• ALBB-010159
• CS-0335260
• 1142211-23-1
• cyclopentanecarboxamide, 1-(methoxymethyl)-
• MFCD12028469
• AKOS005172361
• LS-03442
• SCHEMBL2847277
• 1-(methoxymethyl)cyclopentane-1-carboxamide
• 1-(methoxymethyl)cyclopentanecarboxamide

• MDL： MFCD12028469
• Inchi： 1S/C8H15NO2/c1-11-6-8(7(9)10)4-2-3-5-8/h2-6H2,1H3,(H2,9,10)
• InChI Key： GHDASWRKRISTRN-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(N)=O)CCCC1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 288.9±9.0 °C at 760 mmHg
• Flash Point: 142.7±15.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(methoxymethyl)cyclopentanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(methoxymethyl)cyclopentanecarboxamide

1-(methoxymethyl)cyclopentanecarboxamide (CAS No. 1142211-23-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

1-(methoxymethyl)cyclopentanecarboxamide, identified by its unique Chemical Abstracts Service (CAS) number 1142211-23-1, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic amide derivative has garnered attention due to its structural versatility and potential pharmacological applications. The compound’s core structure, featuring a cyclopentanecarboxamide moiety with a methoxymethyl substituent, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The cyclopentanecarboxamide backbone is a privileged scaffold in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in bioactive molecules. The incorporation of the methoxymethyl group introduces unique electronic and steric properties, which can modulate the compound’s interactions with biological targets. This modification has been strategically employed in the design of small-molecule inhibitors and modulators, where precise control over molecular interactions is crucial for therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 1-(methoxymethyl)cyclopentanecarboxamide. Studies employing quantum mechanical calculations and molecular dynamics simulations have revealed that the methoxymethyl substituent plays a critical role in stabilizing the compound’s conformational ensemble, thereby influencing its solubility and bioavailability. These insights have guided the optimization of synthetic routes to enhance the compound’s pharmacokinetic profile, making it more suitable for preclinical and clinical investigations.

In the context of drug discovery, 1-(methoxymethyl)cyclopentanecarboxamide has been explored as a lead compound for targeting various biological pathways. Its structural motif is reminiscent of natural products with known bioactivity, suggesting potential therapeutic applications in areas such as inflammation, neurodegeneration, and metabolic disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes implicated in these diseases. For instance, modifications to the cyclopentanecarboxamide core have yielded analogs with enhanced binding affinity to cyclooxygenase-2 (COX-2), a target relevant to anti-inflammatory therapies.

The synthesis of 1-(methoxymethyl)cyclopentanecarboxamide presents an intriguing challenge due to the need for precise functionalization of the cyclopentane ring. Traditional synthetic approaches often involve multi-step sequences requiring specialized reagents and conditions. However, recent methodologies leveraging transition-metal catalysis have provided more efficient routes to this compound. Palladium-catalyzed cross-coupling reactions, for example, have enabled the introduction of diverse substituents at specific positions on the cyclopentane scaffold with high regioselectivity. Such advances have not only streamlined the synthesis of 1-(methoxymethyl)cyclopentanecarboxamide but also opened avenues for generating libraries of structurally diverse derivatives for high-throughput screening.

The pharmacological evaluation of 1-(methoxymethyl)cyclopentanecarboxamide has been complemented by structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided high-resolution insights into how the compound interacts with its biological targets at an atomic level. For example, co-crystallization studies have revealed that the methoxymethyl group adopts specific orientations within binding pockets, contributing to favorable interactions with key residues in protein targets. Such structural information has been instrumental in guiding medicinal chemists toward designing next-generation analogs with improved potency and selectivity.

The potential applications of 1-(methoxymethyl)cyclopentanecarboxamide extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for exploring novel therapeutic modalities such as peptidomimetics and protein-protein interaction inhibitors. By leveraging computational tools to predict how modifications to its core structure can alter its biological activity, researchers are paving the way for innovative treatments targeting complex diseases.

As our understanding of chemical biology continues to evolve, compounds like 1-(methoxymethyl)cyclopentanecarboxamide are poised to play pivotal roles in advancing therapeutic strategies across multiple disciplines. The integration of interdisciplinary approaches—combining synthetic chemistry, computational modeling, and pharmacological testing—has underscored the importance of this molecule in modern drug discovery. Future research endeavors are likely to focus on expanding its chemical space through innovative synthetic methodologies while rigorously evaluating its preclinical safety and efficacy profiles.